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Compound of Interest

Compound Name: Trisodium arsenite

Cat. No.: B083169 Get Quote

Essential Safety and Handling Guide for
Trisodium Arsenite
This guide provides critical safety and logistical information for handling Trisodium arsenite,

tailored for research and drug development professionals. It outlines procedural, step-by-step

guidance for safe operations and disposal.

Hazard Summary
Trisodium arsenite is a highly toxic and carcinogenic compound. Acute exposure can be fatal,

and chronic exposure may lead to severe health issues, including damage to the nervous

system, liver, and skin.[1][2][3] It is crucial to handle this substance with extreme caution and

adhere to all safety protocols.
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Hazard Classification Description

Acute Toxicity (Oral) Fatal if swallowed.

Carcinogenicity May cause cancer (skin and lung).[2]

Skin Corrosion/Irritation Causes severe skin burns.

Eye Damage/Irritation Causes serious eye damage.

Specific Target Organ Toxicity

Causes damage to organs through prolonged or

repeated exposure (respiratory, cardiovascular,

and gastrointestinal systems).

Aquatic Hazard Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.[1][4] Always inspect PPE

before use and do not wear it outside of the designated work area.[1][5]

PPE Category Specifications

Hand Protection

Wear two pairs of nitrile gloves.[6] Change

gloves frequently and immediately if

contaminated.[1]

Eye and Face Protection

Use safety glasses with side-shields or chemical

safety goggles.[6][7] A face shield is required

when there is a risk of splashing.[4][8]

Skin and Body Protection

Wear a lab coat, coveralls, or an impervious

suit.[4][9] Closed-toe shoes are mandatory.[1]

For larger quantities, impervious boots may be

necessary.[4]

Respiratory Protection

A NIOSH-approved respirator is required when

dust may be generated or if airborne

concentrations exceed exposure limits.[4]
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Handling Procedures and Operational Plan
All work with Trisodium arsenite must be conducted within a designated area, clearly marked

with hazard signs.[5][6]

Preparation:

Ensure an emergency eyewash station and safety shower are accessible.[5][10]

Work must be performed inside a certified chemical fume hood.[6]

Keep quantities to a minimum.[5][6]

Handling:

Avoid the formation of dust and aerosols.[7]

Do not eat, drink, or smoke in the designated area.[4][7]

Wash hands thoroughly after handling, even if gloves were worn.[6]

Storage:

Store in a cool, dry, and well-ventilated area.[7]

Keep containers tightly closed and store in a locked cabinet.[7]

Store away from incompatible materials such as acids and oxidizing agents.[2][5]

Containers should be clearly labeled as "Health Hazard" and "Particularly Hazardous

Substance".[6]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[3] Do not use mouth-to-mouth

resuscitation.[3]

Skin Contact

Immediately remove all contaminated clothing.

[11] Wash the affected area with copious

amounts of soap and water for at least 15

minutes.[2][11] Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[3][11] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill Response Plan

Any spill of Trisodium arsenite should be treated as a major event.[5] Evacuate the area and

follow the established protocol.
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Spill Occurs

Evacuate Immediate Area
Secure and control entrance

Don Appropriate PPE
(Respirator, 2x Nitrile Gloves,
Impervious Clothing, Goggles)

Contain the Spill
Use absorbent material for liquids

or gently cover powder

Clean Up Spill
Collect material with a HEPA-filter vacuum

or by carefully sweeping

Decontaminate Area
Wash the spill area with soap and water

Package and Label Waste
Place in sealed, labeled containers

for hazardous waste disposal

Report the Incident
Notify EH&S and Supervisor

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a Trisodium arsenite spill.
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Disposal Plan
All Trisodium arsenite waste is considered hazardous waste.[5]

Collection:

All solid waste, including contaminated gloves, pipette tips, and paper towels, must be

collected in a designated, sealed, and clearly labeled hazardous waste container.[1][5]

Liquid waste must be collected in a separate, sealed, and compatible container.[1][5]

Rinse water from decontaminating equipment must also be collected as hazardous waste.

[5]

Labeling:

Waste containers must be labeled with "Hazardous Waste," the full chemical name

"Trisodium arsenite," and the associated hazards (e.g., "Toxic," "Carcinogen").[1][5]

Storage and Disposal:

Store waste containers in a secondary containment bin in a designated and secure area.

Arrange for disposal through your institution's Environmental Health and Safety (EH&S)

department.[1] Drain disposal is strictly prohibited.[5][12]

Occupational Exposure Limits
These limits are for inorganic arsenic compounds and should be strictly adhered to.

Organization
Limit (8-hour Time-
Weighted Average)

Notes

OSHA (PEL) 0.01 mg/m³ Permissible Exposure Limit[13]

NIOSH (REL) 0.002 mg/m³
Recommended Exposure Limit

(15-minute ceiling)[13]

ACGIH (TLV) 0.01 mg/m³ Threshold Limit Value[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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